Cas no 1903278-78-3 (N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}cyclopropanecarboxamide)

• Product Name: N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}cyclopropanecarboxamide
• CAS No: 1903278-78-3
• MF: C₁₄H₁₃N₅OS
• MW: 299.350920438766
• CID: 6108851
• PubChem ID: 92127158
• Update Time: 2025-10-05

N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}cyclopropanecarboxamide
• N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]cyclopropanecarboxamide
• 1903278-78-3
• N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}cyclopropanecarboxamide
• AKOS025388540
• N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)cyclopropanecarboxamide
• F6523-2632

• Inchi： 1S/C14H13N5OS/c20-14(9-1-2-9)15-7-13-17-16-12-4-3-11(18-19(12)13)10-5-6-21-8-10/h3-6,8-9H,1-2,7H2,(H,15,20)
• InChI Key： HDZRDDJRWSIYFN-UHFFFAOYSA-N
• SMILES： C1(C(NCC2N3C(=NN=2)C=CC(C2C=CSC=2)=N3)=O)CC1

Computed Properties

• Exact Mass: 299.08408123g/mol
• Monoisotopic Mass: 299.08408123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines